(S)-(3-Cyanophenyl)(4-{[(methanesulfonyl)oxy]methyl}phenyl)methyl acetate
Catalog No.
S14749099
CAS No.
889118-12-1
M.F
C18H17NO5S
M. Wt
359.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
889118-12-1
Product Name
(S)-(3-Cyanophenyl)(4-{[(methanesulfonyl)oxy]methyl}phenyl)methyl acetate
IUPAC Name
[(S)-(3-cyanophenyl)-[4-(methylsulfonyloxymethyl)phenyl]methyl] acetate
Molecular Formula
C18H17NO5S
Molecular Weight
359.4 g/mol
InChI
InChI=1S/C18H17NO5S/c1-13(20)24-18(17-5-3-4-15(10-17)11-19)16-8-6-14(7-9-16)12-23-25(2,21)22/h3-10,18H,12H2,1-2H3/t18-/m0/s1
InChI Key
ZUSFRNBFVRVEHT-SFHVURJKSA-N
Canonical SMILES
CC(=O)OC(C1=CC=C(C=C1)COS(=O)(=O)C)C2=CC=CC(=C2)C#N
Isomeric SMILES
CC(=O)O[C@@H](C1=CC=C(C=C1)COS(=O)(=O)C)C2=CC=CC(=C2)C#N
XLogP3
2.2
Hydrogen Bond Acceptor Count
6
Exact Mass
359.08274382 g/mol
Monoisotopic Mass
359.08274382 g/mol
Heavy Atom Count
25
Dates
Last modified: 08-10-2024
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